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Compound of Interest

Compound Name: Alcaftadine carboxylic acid

Cat. No.: B1666824

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of the
Alcaftadine carboxylic acid reference standard, an essential component for bioanalytical
studies and drug metabolism research. Alcaftadine, an H1 histamine receptor antagonist, is
primarily metabolized to its active carboxylic acid metabolite. Accurate quantification of this
metabolite is critical for pharmacokinetic and pharmacodynamic assessments.

Commercial Availability of Alcaftadine Carboxylic
Acid
A number of specialized chemical suppliers offer Alcaftadine carboxylic acid as a reference

standard. The following table summarizes key information from various commercial sources to
aid in procurement. For pricing and availability, direct inquiry to the suppliers is recommended.
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Product/Catalogue

Supplier CAS Number Molecular Formula
Number
Daicel Pharma DCTI-A-000257 (for 147083-93-0 (free
C19H21N302
Standards D3 labeled) base)
Molsyns Research Not specified Not specified C19H21N302
Sinco Pharmachem
| A20318 147083-93-0 C19H21N302
nc.
Acanthus Research ALC-11-002 147083-76-5 C19H21N302
TLC Pharmaceutical ) 147083-93-0 (free
A-199004 (DiHCI salt) C19H21N302 - 2HCI
Standards base)
Immunomart
T25033 147083-93-0 C19H21N302
(TargetMol)

Metabolic Pathway of Alcaftadine

Alcaftadine undergoes metabolism to its active carboxylic acid metabolite. This
biotransformation is primarily mediated by non-CYP450 cytosolic enzymes, specifically
aldehyde oxidation.[1][2][3][4][5][6] The primary route of elimination for the active metabolite is
unchanged in the urine.[1][4]
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Metabolic conversion of Alcaftadine.

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of Alcaftadine carboxylic
acid as a reference standard are proprietary to the commercial suppliers and are not publicly
available. However, several patents describe the synthesis of Alcaftadine, which involves multi-
step chemical reactions.[7][8][9] The general workflow for utilizing a commercially procured
reference standard in a research setting is outlined below.

General Experimental Workflow for Reference
Standard Utilization

The following diagram illustrates a typical workflow for the use of a reference standard in a
research or drug development setting, from procurement to data analysis.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1666824?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666824?utm_src=pdf-body
https://www.benchchem.com/product/b1666824?utm_src=pdf-body
https://patents.google.com/patent/EP2978765A1/en
https://eureka.patsnap.com/patent-CN114591332A
https://www.medkoo.com/drug_syntheses/118
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Procurement & Preparation

Identify & Source
Reference Standard

:

Procure Standard &
Certificate of Analysis

x Analytical Method

Develop & Validate

Prepare Stock & ; .
. . Bioanalytical Method
Working Solutions (e.g., LC-MS/MS)

\ l Sample Analysis

Prepare Calibration Curve Process Biological Samples
& Quality Control Samples (e.g., Plasma, Urine)

l

Analyze Samples with
Validated Method

Data Inteipretation

Quantify Metabolite
Concentration

:

Pharmacokinetic/
Pharmacodynamic Analysis

Click to download full resolution via product page

Workflow for reference standard use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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alcaftadine-carboxylic-acid-reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1666824?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

